Cas no 218769-47-2 ((2S)-3-3,5-Dibromo-4-(phenylmethoxy)phenyl-2-(tert-butoxy)carbonylaminopropanoic Acid)
218769-47-2 structure
Product Name:(2S)-3-3,5-Dibromo-4-(phenylmethoxy)phenyl-2-(tert-butoxy)carbonylaminopropanoic Acid
CAS No:218769-47-2
MF:C21H23Br2NO5
MW:529.219024896622
MDL:MFCD00076992
CID:4639534
Update Time:2023-11-22
(2S)-3-3,5-Dibromo-4-(phenylmethoxy)phenyl-2-(tert-butoxy)carbonylaminopropanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-3-[3,5-DIBROMO-4-(PHENYLMETHOXY)PHENYL]-2-[(TERT-BUTOXY)CARBONYLAMINO]PROPANOIC ACID
- (2S)-3-(3,5-dibromo-4-phenylmethoxyphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
- (S)-3-(4-(Benzyloxy)-3,5-dibromophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid
- (2S)-3-3,5-Dibromo-4-(phenylmethoxy)phenyl-2-(tert-butoxy)carbonylaminopropanoic Acid
-
- MDL: MFCD00076992
- Inchi: 1S/C21H23Br2NO5/c1-21(2,3)29-20(27)24-17(19(25)26)11-14-9-15(22)18(16(23)10-14)28-12-13-7-5-4-6-8-13/h4-10,17H,11-12H2,1-3H3,(H,24,27)(H,25,26)/t17-/m0/s1
- InChI Key: FIDRCCMPVDNMJC-KRWDZBQOSA-N
- SMILES: BrC1C(=C(C=C(C=1)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)Br)OCC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 9
- Complexity: 536
- XLogP3: 5.4
- Topological Polar Surface Area: 84.9
(2S)-3-3,5-Dibromo-4-(phenylmethoxy)phenyl-2-(tert-butoxy)carbonylaminopropanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019124160-10g |
(S)-3-(4-(Benzyloxy)-3,5-dibromophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid |
218769-47-2 | 95% | 10g |
$510.22 | 2023-09-02 | |
| Alichem | A019124160-25g |
(S)-3-(4-(Benzyloxy)-3,5-dibromophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid |
218769-47-2 | 95% | 25g |
$918.00 | 2023-09-02 | |
| abcr | AB314129-1 g |
(2S)-3-[3,5-Dibromo-4-(phenylmethoxy)phenyl]-2-[(tert-butoxy)carbonylamino]propanoic acid, 95%; . |
218769-47-2 | 95% | 1g |
€121.50 | 2023-06-21 | |
| abcr | AB314129-5 g |
(2S)-3-[3,5-Dibromo-4-(phenylmethoxy)phenyl]-2-[(tert-butoxy)carbonylamino]propanoic acid, 95%; . |
218769-47-2 | 95% | 5g |
€342.60 | 2023-06-21 | |
| abcr | AB314129-25 g |
(2S)-3-[3,5-Dibromo-4-(phenylmethoxy)phenyl]-2-[(tert-butoxy)carbonylamino]propanoic acid, 95%; . |
218769-47-2 | 95% | 25g |
€1287.20 | 2023-06-21 | |
| TRC | D424710-100mg |
(2S)-3-[3,5-Dibromo-4-(phenylmethoxy)phenyl]-2-[(tert-butoxy)carbonylamino]propanoic Acid |
218769-47-2 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | D424710-250mg |
(2S)-3-[3,5-Dibromo-4-(phenylmethoxy)phenyl]-2-[(tert-butoxy)carbonylamino]propanoic Acid |
218769-47-2 | 250mg |
$98.00 | 2023-05-18 | ||
| TRC | D424710-500mg |
(2S)-3-[3,5-Dibromo-4-(phenylmethoxy)phenyl]-2-[(tert-butoxy)carbonylamino]propanoic Acid |
218769-47-2 | 500mg |
$150.00 | 2023-05-18 | ||
| TRC | D424710-1g |
(2S)-3-[3,5-Dibromo-4-(phenylmethoxy)phenyl]-2-[(tert-butoxy)carbonylamino]propanoic Acid |
218769-47-2 | 1g |
$207.00 | 2023-05-18 | ||
| eNovation Chemicals LLC | Y1257238-1g |
(2S)-3-[3,5-Dibromo-4-(phenylmethoxy)phenyl]-2-[(tert-butoxy)carbonylamino]propanoic acid |
218769-47-2 | 99% (HPLC) | 1g |
$180 | 2024-06-06 |
(2S)-3-3,5-Dibromo-4-(phenylmethoxy)phenyl-2-(tert-butoxy)carbonylaminopropanoic Acid Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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